Cas no 418779-97-2 ((1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine)

• Product Name: (1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine
• CAS No: 418779-97-2
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1085592
• PubChem ID: 777021
• Update Time: 2025-04-20

(1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-methylbenzyl)methanamine
• 1-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]methanamine
• AC1LFF1S
• Benzo[1,3]dioxol-5-ylmethyl-(2-methyl-benzyl)-amine
• CCG-16431
• CTK4I5347
• MolPort-000-938-478
• Oprea1_784639
• Oprea1_868820
• STK194598
• (1,3-BENZODIOXOL-5-YLMETHYL)(2-METHYLBENZYL)AMINE
• CHEMBRDG-BB 5549859
• CHEMBL1624968
• DB-179033
• 1-(2H-1,3-Benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]methanamine
• AKOS000546189
• 1-(1,3-benzodioxol-5-yl)-N-(2-methylbenzyl)methanamine
• (2H-1,3-BENZODIOXOL-5-YLMETHYL)[(2-METHYLPHENYL)METHYL]AMINE
• DTXSID80354614
• EU-0071254
• N-(1,3-BENZODIOXOL-5-YLMETHYL)(2-METHYLPHENYL)METHANAMINE
• 418779-97-2
• (1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine

• MDL： MFCD01454676
• Inchi： 1S/C16H17NO2/c1-12-4-2-3-5-14(12)10-17-9-13-6-7-15-16(8-13)19-11-18-15/h2-8,17H,9-11H2,1H3
• InChI Key： MQTJXAAFBZGISI-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 255.12600
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 384°C at 760 mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.598
• PSA: 30.49000
• LogP: 3.40440

(1,3-Benzodioxol-5-ylmethyl)(2-methylbenzyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)